Cas no 583881-07-6 (2-carboxymethyl-6-fluoro-benzoic acid)

2-carboxymethyl-6-fluoro-benzoic acid structure
583881-07-6 structure
Product Name:2-carboxymethyl-6-fluoro-benzoic acid
CAS No:583881-07-6
MF:C9H7FO4
MW:198.147886514664
CID:2151273
PubChem ID:20084379
Update Time:2025-09-27

2-carboxymethyl-6-fluoro-benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-carboxymethyl-6-fluoro-benzoic acid
    • SCHEMBL1364933
    • E74130
    • DB-364972
    • 2-(carboxymethyl)-6-fluorobenzoic acid
    • 2-(Carboxymethyl)-6-fluorobenzoicacid
    • BKOWHJPTKJKKHP-UHFFFAOYSA-N
    • 583881-07-6
    • MFCD20639259
    • Inchi: 1S/C9H7FO4/c10-6-3-1-2-5(4-7(11)12)8(6)9(13)14/h1-3H,4H2,(H,11,12)(H,13,14)
    • InChI Key: BKOWHJPTKJKKHP-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(CC(=O)O)=C1C(=O)O

Computed Properties

  • Exact Mass: 198.03283686Da
  • Monoisotopic Mass: 198.03283686Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 74.6Ų

2-carboxymethyl-6-fluoro-benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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£63.00 2025-02-09
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